AbstractIn recent years, great attention is paid to such a potable water quality characteristic as the redox potential. Water has reductive properties, if the redox potential has negative values, and oxidative properties in the case of its positive values. According to the Nernst equation, this changes water pH, which may significantly differ from potable water pH approved by regulatory documents. Since the state of the internal medium of a human organism strongly depends on the potable water quality, the effect of water with positive and negative redox potentials on animal test organisms with different sensitivity (Ceriodaphnia affinis, Hydra attenuate, and also aquarium fishes Brachidanio rerio) has been estimated in this study. It has been shown that the most toxic medium for all the test objects is the anolyte with pH of 3.6 and a redox potential of +520 mV (100% death of all the test objects). This seems to be due to low pH of water as confirmed by the fact that 100% survival of all the organisms is observed, when anolyte pH is corrected to neutral values. The catholyte obtained at 200 mA with a redox potential of –600 mV and pH of 10.6 causes 10–20% death of test organisms. The highest sensitivity is exhibited by Ceriodaphnia affinis with 20% death of all the species. Electrotreatment at 100 mA causes only 10% death of Ceriodaphnia affinis, but the other organisms exhibit tolerance to this aqueous medium.

An Erratum to this paper has been published: https://doi.org/10.3103/S1063455X22050125

AbstractCommercial bakeries producing cakes, pies, cookies, biscuits, brownies, rolls, and a variety of other desserts generate wastewater with high loads of suspended solids, fats, oils, and grease (FOG) and high chemical oxygen demand (COD) and nutrients like ammonium nitrogen and nitrate-nitrogen which are too high for discharge to a municipal sewage system without pre-treatment. Due to the complex nature of this wastewater, it requires a multi-step solution. The objective of the present investigation is to perform a multiple-step treatability study of bakery wastewater such as chemical treatment using chemical coagulant, secondary treatment in anaerobic sequencing batch reactors (ASBR) with anaerobic bacteria, and finally aerobic treatment in a batch-fed reactor by the development of acclimatized seeds for both carbon oxidation and nitrification with subsequent study of the flow of chemical and microbiological processes in dynamics. A composite wastewater sample was collected from a nearby bakery plant located in Dhulagarh, West Bengal. After necessary characterization observed COD value was within a range of 4500 mg/L whereas ammonium nitrogen (\({\text{NH}}_{4}^{ + }\)–N) and nitrate nitrogen (\({\text{NO}}_{3}^{ - }\)–N) level was found in the range of 57 and 69 mg/L as N respectively. Simulated synthetic bakery wastewater was prepared in the laboratory. Chemical treatment was done using alum and polyelectrolyte to reduce mostly the organic materials present in the wastewater in the form of COD as the values of COD, \({\text{NH}}_{4}^{ + }\)–N, and \({\text{NO}}_{3}^{ - }\)–N were found within a range of 3000, 48, and 82 mg/L as N respectively after chemical treatment. For reduction of the residual high value of COD and nitrate nitrogen content of chemically treated real-life bakery wastewater anaerobic sequencing batch reactors (ASBR) were provided. Finally aerobic treatment was done for the final clarification of the wastewater. After three stage treatment process effluent wastewater become free from both organics and nutrients.

AbstractIntensive coffee consumption causes a high amount of coffee waste to be produced annually. In this study, the adsorption of Reactive Blue 21 (RB21) dye by using the magnetic iron-doped filtered coffee bio-waste (magnetic-FCW) was investigated in detail. Magnetic-FCW was characterised by SEM-EDX, mapping, FTIR, and Raman analysis and it was found that the material contains 3.4% Fe by weight. The highest RB21 removal was observed as 97.8% at pH 3 and 5 g/L magnetic-FCW concentration. It was determined that the adsorption of RB21 dye by magnetic-FCW was more describable by the pseudo second-order kinetic model, and k2 was calculated as 0.086 and 0.0016 g/mg min at 50 and 100 mg/L RB21 concentrations, respectively. In addition, RB21 dye removal with magnetic-FCW was more amenable to the Langmuir isotherm model and the qmax was calculated as 15.80 mg/g. In conclusion, the use of this bio-waste, which is formed as a result of the rapid increase in the consumption of filtered coffee, in the removal of dyes such as RB21 dye from wastewater, makes it possible to include magnetic-FCW in the field of waste management as a low-cost adsorbent material, which reduces operating costs and makes it possible to reuse these wastes in the waste sector. Collecting these bio-wastes, especially from cafes and restaurants and, reusing them could serve the circular economy as well.

AbstractWe studied the disperse characteristics of atmospheric aerosols and the degree of their contamination with heavy metals and organic substances. Aerosol samples were collected at a road intersection in one district of Kyiv at different heights from the asphalt surface in April and July 2019. The concentration of heavy metals (Сu, Cr, and Pb) on aerosol filters was determined using atomic absorption spectrometry with electrothermal atomization. The levels of copper and chromium ions increase by 20–40 times, while the level of lead increases by 100–150 times compared to the background value; the concentration of organic carbon increases by 2–5 times depending on the time of day and height from the asphalt surface. The aerosol mixture was processed in a pulsed corona electric discharge reactor, leading to the destruction of organic compounds, yielding over 80% purification of the aerosol mixture from pollutants, and improving the light transmission by 78–83%. Electric-discharge processing of aerosols can be used in industrial installations to decrease the gas contamination of workspace and clean air volumes from dust before they are released into the atmosphere.

AbstractA novel membrane was prepared by modifying cellulose acetate polyethylene glycol (CA/PEG) membrane with Fe3+ saturated montmorillonite (Fe3+ MMT) by phase inversion process for enhancement of bacterial removal and antibacterial efficiency in water treatment. The pristine and modified membranes were characterized by Fourier Transform Infrared (FTIR) spectroscopy which revealed the characteristic functional groups present in them. SEM image of the modified membrane showed the surface morphological characteristics. The effect of incorporation of Fe3+ MMT (1, 2, 3, 4, and 5 (wt %)) in the performance of CA/PEG membranes was evaluated by pure water flux (PWF), bacterial removal efficiency and antibacterial activity. The results show that modified membranes have higher bacterial removal efficiency, antibacterial activity and PWF as compared to pristine membrane. An increase by 46% in bacterial removal and antibacterial activity and 300% in PWF were obtained by modified CA/PEG membrane with 5% addition of Fe3+ MMT when compared with pristine membrane. SEM image of the Fe3+ MMT modified CA/PEG membrane after treatment showed the presence of trapped distorted bacteria, confirming antibacterial activity. The enhanced antibacterial efficiency reduces biofouling in Fe3+ MMT modified CA/PEG membrane thus increasing its effective time of usage in water treatment. The Fe3+ MMT CA/PEG membrane therefore provides an economic and effective treatment alternative for water purification. Since 100% efficiency for bacterial removal was not attained in this study, further investigations could be carried out with Fe3+ MMT CA/PEG membrane under lower flux rates by controlling the pressure during filtration.

AbstractAs is known, the theory of diffusion in liquids has not yet been sufficiently developed, which makes it difficult to accurately calculate the coefficients of this process. Obtaining reliable mass transfer characteristics necessary for the design of extraction apparatuses is impossible without a preliminary evaluation of diffusion processes. Therefore, the study of mass transfer characteristics and the determination of diffusion coefficients play an important role in the determination of the mass transfer rate and in the design of extractors. In this regard, the determination of diffusion coefficients, which plays an important role in determining the mass transfer rate, is very relevant. With an accurate explanation of the mass transfer mechanism, diffusion coefficients can be calculated. The kinematic theory has proven to be extremely useful for calculating diffusion coefficients and other characteristics. The purpose of this study is to select methods for determining the diffusion coefficients in extractors with a mechanical agitator in wastewater treatment for water reuse. Wastewater samples containing butyl glycol acetylacetone and phenylisopropanol are used when studying the liquid extraction process. Isopropyl ether is used as an extractant. The study proposes numerous formulas for determining the diffusion coefficients, substantiates the choice of an equation for their determination, and calculates the coefficients of turbulent and effective diffusion, the degree of entrainment of particles by a pulsating medium, and the average velocity depending on the dynamic flow velocity and the volume fraction of the dispersed phase. It is established that the average circulation velocity is related to the drop velocity. Considering that it is necessary to have the concentration gradient along the flow from the inlet to the outlet of the apparatus, which must continuously change for the implementation of mass transfer processes, the intensive mixing also causes longitudinal mixing that reduces the longitudinal concentration gradient and worsens separation. The characteristics of the mass transfer process necessary for the design of extraction apparatuses for water reuse are studied.

AbstractA novel pyrrolidinium based-task-specific ionic liquid was successfully synthesized and characterized to specific complexation of Cr(VI) ions in aqueous media. In fact, by the use of a powerful in-situ solvent formation microextraction technique, trace levels of Cr(VI) ions in some real water and wastewater samples were determined. The microextraction of Cr(VI) ions was carried out by complexation of Cr6+ ions with ionic liquid of (1-(2-(quinolin-8-yloxy)ethyl)pyrrolidinium chloride) abbreviated as [QPyr][Cl]. A complexation between [QPyr][Cl] as carrier with Cr(VI) ions as analyte in aqueous solution system was done to transfer of analyte to the non-aqueous phase and finally the determination of Cr(VI) ions in aqueous solution (before and after the above procedure) was performed by atomic absorption spectrometry. Analytical parameters affecting the microextraction system were optimized by using the response surface methodology (RSM). The resulting equation was used to draw response surface plots for prediction of the extractive behavior of the Cr(VI) ions and to find the optimal extraction conditions. At optimized conditions, the calibration curve was linear in the range 50–750 ng/L; the limit of detection of 5.5 ng/L and the relative standard deviation of 2.9% for seven replicate determinations were obtained. As a result, the technique was successfully being applied for the determination of Cr(VI) in some water and wastewater samples with satisfactory recoveries.

AbstractThe phenomenon of coupling of organic material (PVC) and inorganic material zirconium aluminiumtungsto phosphate (ZATP) for the preparation of composite cation exchange membranes is being utilized here to get enhanced stability and electrotransport properties. Selection of an appropriate ratio of polymer and filler for attaining the membrane of highest stability and selectivity has been done by comparing various ratios in terms of ion exchange capacity, water uptake percentage, porosity, membrane potential, chemical and thermal stability. Results revealed that 25% polymer and 75% filler (inorganic material) came out to be the most stable ratio, which was then characterized through using various techniques including SEM, TEM, FTIR, TGA, and EDS analysis for elucidating the composition and morphology of the synthesized membrane. Also, the electrochemical properties have been studied to render them applicable in different separation processes, which include the determination of membrane potential, fixed charge density, mobility ratio, and transport number using 1 : 1 electrolytes at various concentrations (1 M to 0.001 M). Experimental values were compared with theoretical values using a mathematical model called the TMS (Toerell, Maeyer, and Sievers) model for confirming the accuracy of the results.

AbstractGeothermal water is an abundant resource that springs from underground and contains many kinds of minerals or ions. Geothermal water has not yet been applied to industrial uses. In this research, synthesis of polyaniline and polyaniline/fiber composites were carried out in natural spring water. Aniline salt can be prepared with mix of aniline and geothermal water having sulfuric acid ions. The chemical structure of the products was evaluated by infrared and UV-Vis spectroscopy. The Fourier transform infrared signals derived from both benzenoid and quinonoid structures of polyaniline were observed. UV-Vis spectra of polyanilines were measured in N-methyl-2-pyrrolidone. The UV-Vis signals of π–π* transition of the main-chain, doping bands as polarons (radical cations) and bipolarons (dications) of the polyaniline were observed. Conductivity was measured by 4-probe method. High conductivity was obtained when low pH geothermal water was used for the polymerization of aniline. Conductivity was further increased with quantity of ammonium persulfate in the reaction as an initiator for the polymerization. The surface structure of the polyaniline/fiber composites was observed by scanning electron microscopy. The structure of silk fibers was exactly maintained after composites synthesis. A series of syntheses of polyaniline, a conductive polymer in geothermal water, requires no addition of sulfuric acid. This simple synthetic method could lead to the integration of polymer synthesis and geology.